Cas no 652139-94-1 (Acetamide, N-(6-amino-3-pyridinyl)-N-[2-(dimethylamino)ethyl]-)

• Product Name: Acetamide, N-(6-amino-3-pyridinyl)-N-[2-(dimethylamino)ethyl]-
• CAS No: 652139-94-1
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 402643
• PubChem ID: 69061619
• Update Time: 2025-04-19

Acetamide, N-(6-amino-3-pyridinyl)-N-[2-(dimethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(6-amino-3-pyridinyl)-N-[2-(dimethylamino)ethyl]-
• N-(6-aminopyridin-3-yl)-N-[2-(dimethylamino)ethyl]acetamide
• 652139-94-1
• DTXSID70739653
• SCHEMBL4485698

• Inchi： 1S/C11H18N4O/c1-9(16)15(7-6-14(2)3)10-4-5-11(12)13-8-10/h4-5,8H,6-7H2,1-3H3,(H2,12,13)
• InChI Key： OXRBOVXQLHLLTE-UHFFFAOYSA-N
• SMILES： O=C(C)N(C1C=NC(=CC=1)N)CCN(C)C

Computed Properties

• Exact Mass: 222.14824
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• PSA: 62.46